Cas no 2680865-14-7 (3-(4-methylphenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid)

• Product Name: 3-(4-methylphenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid
• CAS No: 2680865-14-7
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• CID: 5651689
• PubChem ID: 165911338
• Update Time: 2025-05-03

3-(4-methylphenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylphenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• 2680865-14-7
• EN300-28281551
• A1-57698
• 3-(((Allyloxy)carbonyl)amino)-3-(p-tolyl)propanoic acid
• 3-(4-methylphenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

• Inchi： 1S/C14H17NO4/c1-3-8-19-14(18)15-12(9-13(16)17)11-6-4-10(2)5-7-11/h3-7,12H,1,8-9H2,2H3,(H,15,18)(H,16,17)
• InChI Key： LMGLKALXDPGHSL-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NC(CC(=O)O)C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 263.11575802g/mol
• Monoisotopic Mass: 263.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-(4-methylphenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

3-(4-Methylphenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic Acid: A Comprehensive Overview

3-(4-Methylphenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid, identified by the CAS number 2680865-14-7, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a propanoic acid backbone substituted with a 4-methylphenyl group and a (prop-2-en-1-yloxy)carbonylamino moiety. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest in both academic and industrial research.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions, condensations, and possibly catalytic processes. Recent advancements in synthetic chemistry have enabled the efficient production of such molecules with high purity and yield. Researchers have explored various methodologies to optimize the synthesis pathway, focusing on minimizing reaction steps and enhancing selectivity. For instance, the use of transition metal catalysts has been reported to significantly accelerate the formation of the (prop-2-en-1-yloxy)carbonylamino group, thereby reducing production costs and improving scalability.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. The presence of the propanoic acid group suggests its ability to form esters or amides, which are commonly found in pharmaceutical agents. Recent studies have highlighted its role in drug design, particularly in the development of anti-inflammatory and anticancer agents. The 4-methylphenyl group is known to confer lipophilicity, enhancing the compound's ability to cross biological membranes, while the (prop-2-en-1-yloxy)carbonylamino group may contribute to hydrogen bonding interactions, crucial for bioavailability.

In addition to its pharmaceutical applications, this compound has shown potential in materials science. Its structure allows for the formation of polymers with tailored properties, such as improved mechanical strength or thermal stability. Researchers have investigated its use as a monomer in polymer synthesis, leveraging its functional groups to create cross-linked networks suitable for advanced materials applications. The propenoyl group, derived from prop-2-en-1-yloxy functionality, has been shown to enhance polymerization efficiency under UV light, opening new avenues for photopolymer applications.

The environmental impact of this compound is another area of active research. As industries increasingly prioritize sustainability, understanding the biodegradation pathways and ecological effects of such compounds becomes critical. Recent studies have focused on assessing the compound's toxicity to aquatic organisms and its persistence in various environmental media. Preliminary results suggest that under aerobic conditions, the compound undergoes rapid microbial degradation, reducing its environmental footprint.

From a regulatory standpoint, ensuring the safe handling and disposal of this compound is paramount. While it does not fall under the category of hazardous chemicals or controlled substances, adherence to standard safety protocols is recommended during synthesis and application processes. Proper waste management practices are essential to mitigate any potential risks associated with its use.

In conclusion, 3-(4-Methylphenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development. As scientific advancements continue to unfold, this compound is poised to play an increasingly significant role in both academic studies and industrial innovations.